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Compound of Interest

Compound Name: Ceritinib D7

Cat. No.: B1472091

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for Ceritinib D7, a deuterated form of the anaplastic lymphoma
kinase (ALK) inhibitor, Ceritinib. While the safety data sheet (SDS) for Ceritinib D7 states that
the substance is not classified as hazardous according to the Globally Harmonized System
(GHS), it is crucial to handle it with caution as all chemicals may pose unknown hazards.[1]
The parent compound, Ceritinib, is classified as hazardous, highlighting the need for prudent
handling of its deuterated analogue.[2]

Personal Protective Equipment (PPE)

When handling Ceritinib D7, adherence to standard laboratory safety protocols is essential.
The following personal protective equipment is recommended to minimize exposure:

» Hand Protection: Wear impermeable and resistant gloves.[1] Given that Ceritinib is an
antineoplastic agent, using two pairs of chemotherapy-rated gloves is a recommended best
practice.[3]

o Eye Protection: Safety glasses with side shields or goggles should be worn to protect from
splashes.

o Body Protection: A laboratory coat should be worn. For tasks with a higher risk of
contamination, a disposable gown resistant to hazardous drugs is advisable.[3][4]
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» Respiratory Protection: While the SDS for Ceritinib D7 indicates that breathing equipment is
not required under normal handling conditions, a NIOSH-approved respirator (such as an
N95) should be used if there is a risk of generating dust or aerosols, especially given the lack

of a comprehensive toxicological profile.[1][4]
Operational and Disposal Plans
Handling and Storage:

e Engineering Controls: Handle Ceritinib D7 in a well-ventilated area. For procedures that
may generate dust or aerosols, such as weighing or preparing solutions, a chemical fume
hood or a Class Il Biosafety Cabinet is recommended to minimize inhalation exposure.[4]

» Safe Handling Practices:

o

Avoid contact with skin, eyes, and clothing.

o

Do not eat, drink, or smoke in areas where the compound is handled.

[¢]

Wash hands thoroughly after handling.

[¢]

The usual precautionary measures for handling chemicals should be followed.[1]

» Storage: Store at -20°C for long-term stability.[5] For shipping, it may be at room temperature
in the continental US, but this can vary for other locations.[5]

Accidental Release Measures:
In the event of a spill, follow these steps:

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as described
above.[1]

o Containment and Cleaning: Mechanically pick up the spilled solid material.[1] Avoid
generating dust. Place the material into a suitable container for disposal.

e Environmental Precautions: Prevent the substance from entering sewers or surface and
ground water.[1] The parent compound, Ceritinib, is very toxic to aquatic life with long-lasting
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effects.[2]
Disposal:

Dispose of Ceritinib D7 and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste. As the parent compound is an antineoplastic agent, it is
prudent to treat the waste as hazardous.

Quantitative Data Summary

Parameter Value Reference
CAS Number 1632484-77-5 [1]
Storage Temperature -20°C [5]
Stability > 4 years (at -20°C) [5]
Flash Point Not applicable [1]

) Product does not present an
Explosion Hazard _ [1]
explosion hazard

Occupational Exposure Limits
(TLV, NIOSH-Ca, PAC-1, PAC-  Not listed [1]
2, PAC-3)

Experimental Workflow for Safe Handling of
Ceritinib D7

The following diagram outlines the procedural steps for the safe handling of Ceritinib D7 in a
laboratory setting.
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Caption: Workflow for the safe handling of Ceritinib D7 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Ceritinib
D7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472091#personal-protective-equipment-for-
handling-ceritinib-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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